N-(cyclohexylcarbonyl)-N'-[4-(4-morpholinylcarbonyl)phenyl]thiourea

• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol
• IUPAC Name: N-[[4-(morpholine-4-carbonyl)phenyl]carbamothioyl]cyclohexanecarboxamide
• InChI: InChI=1S/C19H25N3O3S/c23-17(14-4-2-1-3-5-14)21-19(26)20-16-8-6-15(7-9-16)18(24)22-10-12-25-13-11-22/h6-9,14H,1-5,10-13H2,(H2,20,21,23,26)
• InChI Key: SESUQLSEZZWZLQ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

N-(cyclohexylcarbonyl)-N'-[4-(4-morpholinylcarbonyl)phenyl]thiourea is a chemical compound that has been extensively used in scientific research for its various applications in the field of biochemistry and pharmacology. This compound is commonly referred to as CMPTU and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of CMPTU involves the inhibition of various enzymes such as carbonic anhydrase and urease. This compound binds to the active site of these enzymes and prevents their catalytic activity. It has also been shown to inhibit the activity of various cytokines and chemokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
CMPTU has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase and urease, anti-inflammatory and analgesic effects, and the inhibition of cytokines and chemokines. This compound has also been shown to have antitumor effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using CMPTU in lab experiments include its potent inhibitory effects on various enzymes and its anti-inflammatory and analgesic effects. However, the limitations of using CMPTU in lab experiments include its potential toxicity and the need for further research to determine its long-term effects.

Future Directions

There are several future directions for the use of CMPTU in scientific research, including its potential use as an antitumor agent, its use in the treatment of inflammatory diseases, and its use in the development of new therapies for various diseases. Further research is needed to determine the long-term effects of CMPTU and to optimize its use in various applications.
Conclusion:
In conclusion, CMPTU is a chemical compound that has been extensively used in scientific research for its various applications in the field of biochemistry and pharmacology. This compound has been synthesized using various methods and has been shown to have potent inhibitory effects on various enzymes, anti-inflammatory and analgesic effects, and antitumor effects in animal models. Further research is needed to determine the long-term effects of CMPTU and to optimize its use in various applications.

Synthesis Methods

CMPTU can be synthesized using various methods, including the reaction of cyclohexyl isocyanate with 4-(4-morpholinylcarbonyl)phenyl isothiocyanate. The reaction takes place in the presence of a solvent such as acetonitrile, and the resulting product is purified using various techniques such as column chromatography.

Scientific Research Applications

CMPTU has been extensively used in scientific research for its various applications in the field of biochemistry and pharmacology. This compound has been shown to have potent inhibitory effects on various enzymes such as carbonic anhydrase and urease. It has also been shown to have anti-inflammatory and analgesic effects in animal models.